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Compound of Interest

Compound Name: 2,3-Dibromofuran

Cat. No.: B1599518 Get Quote

This guide provides a comprehensive technical overview of 2,3-Dibromofuran, a halogenated

heterocyclic compound of significant interest in synthetic organic chemistry. Tailored for

researchers, scientists, and professionals in drug development, this document delves into its

core chemical properties, established synthetic protocols, and its utility as a versatile building

block for complex molecular architectures.

Introduction: The Chemical Identity of 2,3-
Dibromofuran
2,3-Dibromofuran is a disubstituted derivative of furan, a five-membered aromatic heterocycle

containing one oxygen atom. Its structure is characterized by two bromine atoms attached to

the carbon atoms at positions 2 and 3 of the furan ring. This specific substitution pattern

imparts unique reactivity, making it a valuable intermediate for the synthesis of more complex,

functionalized furan derivatives. These derivatives are foundational scaffolds in medicinal

chemistry, appearing in a wide array of biologically active compounds.[1][2]

The strategic placement of the bromine atoms allows for selective functionalization through

various organometallic and cross-coupling reactions, providing chemists with a powerful tool for

molecular design and construction.
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The fundamental identity of any chemical compound begins with its structure and physical

characteristics. These properties dictate its behavior in chemical reactions and its handling

requirements.

Chemical Structure and SMILES String
The structure of 2,3-Dibromofuran is a furan ring with bromine atoms at the C2 and C3

positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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